6-Hydroxybenzo[d]oxazole-2-carboxylic acid

• Molecular Formula: C8H5NO4
• Molecular Weight: 179.13 g/mol
• IUPAC Name: 6-hydroxy-1,3-benzoxazole-2-carboxylic acid
• InChI: InChI=1S/C8H5NO4/c10-4-1-2-5-6(3-4)13-7(9-5)8(11)12/h1-3,10H,(H,11,12)
• InChI Key: CAKCANGPALWUTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)OC(=N2)C(=O)O

Description

6-Hydroxybenzo[d]oxazole-2-carboxylic acid is a useful research compound. Its molecular formula is C8H5NO4 and its molecular weight is 179.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 6-hydroxybenzo[d]oxazole-2-carboxylate (0.19 g, 1 mmol) and 1N aqueous sodium hydroxide (2 mL) was stirred at room temperature overnight. The reaction mixture was then acidified with concentrated hydrochloric acid. The precipitate was filtered, washed with water, and dried under reduced pressure to afford 6-hydroxybenzo[d]oxazole-2-carboxylic acid as a white solid (0.16 g, 88%). 1H-NMR (DMSO-d6, 300 MHz): δ 10.17 (s, 1H), 7.66 (m, 1H), 7.08 (m, 1H), 6.92 (m, 1H) ppm; MS (ESI): 180.1 (M+1).